Cas no 20917-92-4 (2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-)

2,7(1H,3H)-Naphthalenedione, hexahydro-, cis- structure
20917-92-4 structure
Product Name:2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
CAS No:20917-92-4
MF:C10H14O2
MW:166.216963291168
CID:1396875
PubChem ID:544418
Update Time:2025-04-20

2,7(1H,3H)-Naphthalenedione, hexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

    • 2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
    • 1,3,4,4a,5,6,8,8a-octahydronaphthalene-2,7-dione
    • (4as,8as)-decahydronaphthalene-2,7-dione
    • EN300-7917719
    • Hexahydro-2,7(1H,3H)-naphthalenedione
    • cis-2,7-decalindione
    • AKOS021984197
    • 2,7(1H,3H)-Naphthalenedione, hexahydro-
    • Hexahydro-2,7(1H,3H)-naphthalenedione #
    • SCHEMBL11442767
    • 20917-92-4
    • DOMMDPHTJGBKEL-UHFFFAOYSA-N
    • DECAHYDRONAPHTHALENE-2,7-DIONE
    • DTXSID00337747
    • SCHEMBL11442768
    • Inchi： 1S/C10H14O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h7-8H,1-6H2
    • InChI Key： DOMMDPHTJGBKEL-UHFFFAOYSA-N
    • SMILES： O=C1CCC2CCC(CC2C1)=O

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

2,7(1H,3H)-Naphthalenedione, hexahydro-, cis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR002KRR-50mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
50mg
 $340.00 2025-02-13
Aaron
AR002KRR-100mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
100mg
 $496.00 2025-02-13
Aaron
AR002KRR-250mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
250mg
 $695.00 2025-02-13
Aaron
AR002KRR-500mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
500mg
 $1081.00 2025-02-13
Aaron
AR002KRR-1g
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
1g
 $1381.00 2025-02-13
Aaron
AR002KRR-2.5g
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
2.5g
 $2681.00 2023-12-15
Aaron
AR002KRR-5g
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
5g
 $3955.00 2023-12-15
Aaron
AR002KRR-10g
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
10g
 $5850.00 2023-12-15
1PlusChem
1P002KJF-50mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
50mg
 $335.00 2023-12-19
1PlusChem
1P002KJF-100mg
2,7(1H,3H)-Naphthalenedione, hexahydro-, cis-
 20917-92-4 95%
100mg
 $485.00 2023-12-19

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